2,5,6-Trichloro-4-methylnicotinonitrile

• IUPAC Name: 2,5,6-trichloro-4-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C7H3Cl3N2/c1-3-4(2-11)6(9)12-7(10)5(3)8/h1H3
• InChI Key: MEICKJSSGQUWTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)Cl)Cl)C#N
• Molecular Formula: C7H3Cl3N2
• DSSTOX Substance ID: DTXSID40652825
• Molecular Weight: 221.5 g/mol
• CAS No.: 63195-39-1

Description

2,5,6-Trichloro-4-methylnicotinonitrile is a chemical compound with the molecular formula C7H3Cl3N2 and a molecular weight of 221.47 g/mol . It is a derivative of nicotinonitrile, characterized by the presence of three chlorine atoms and a methyl group attached to the pyridine ring. This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2,5,6-Trichloro-4-methylnicotinonitrile typically involves the chlorination of 4-methylnicotinonitrile. The reaction is carried out under controlled conditions using chlorine gas in the presence of a suitable catalyst. The process involves multiple steps, including the formation of intermediate compounds, which are subsequently chlorinated to yield the final product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2,5,6-Trichloro-4-methylnicotinonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms in the compound can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Hydrolysis: The nitrile group can be hydrolyzed to form the corresponding carboxylic acid under acidic or basic conditions.

Scientific Research Applications

2,5,6-Trichloro-4-methylnicotinonitrile is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in the study of reaction mechanisms and pathways.

Biology and Medicine: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Industry: It is utilized in the production of agrochemicals, dyes, and other specialty chemicals due to its reactivity and stability.

Mechanism of Action

The mechanism of action of 2,5,6-Trichloro-4-methylnicotinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s chlorine atoms and nitrile group play crucial roles in its reactivity and binding affinity. The exact pathways and molecular targets may vary depending on the specific application and context of use .

Comparison with Similar Compounds

2,5,6-Trichloro-4-methylnicotinonitrile can be compared with other similar compounds, such as:

2,6-Dichloro-4-methylnicotinonitrile: This compound has two chlorine atoms instead of three and exhibits different reactivity and properties.

2,5-Dichloro-4-methylnicotinonitrile: With one less chlorine atom, this compound shows variations in its chemical behavior and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it valuable for specialized research and industrial purposes.